Cas no 2229378-22-5 (N-3-(1-bromo-2-methylpropan-2-yl)phenylacetamide)

• Product Name: N-3-(1-bromo-2-methylpropan-2-yl)phenylacetamide
• CAS No: 2229378-22-5
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6494191
• PubChem ID: 165647477
• Update Time: 2025-05-20

N-3-(1-bromo-2-methylpropan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-bromo-2-methylpropan-2-yl)phenylacetamide
• EN300-1921642
• N-[3-(1-bromo-2-methylpropan-2-yl)phenyl]acetamide
• 2229378-22-5

• Inchi： 1S/C12H16BrNO/c1-9(15)14-11-6-4-5-10(7-11)12(2,3)8-13/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： BZOOUFOPSVFFLR-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Additional information on N-3-(1-bromo-2-methylpropan-2-yl)phenylacetamide

N-3-(1-bromo-2-methylpropan-2-yl)phenylacetamide: A Comprehensive Overview

N-3-(1-bromo-2-methylpropan-2-yl)phenylacetamide, identified by the CAS registry number 2229378-22-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The molecular structure of N-3-(1-bromo-2-methylpropan-2-yl)phenylacetamide comprises a phenyl group attached to an acetamide moiety, with a brominated isopropyl substituent. This configuration contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The bromine atom in the isopropyl group plays a crucial role in determining the compound's reactivity, particularly in nucleophilic substitution reactions.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of CAS No 2229378-22-5 with unprecedented accuracy. These studies have revealed insights into its electronic properties, such as the distribution of electron density and the reactivity of specific functional groups. Such findings are pivotal for understanding its behavior in different chemical environments and for predicting its interactions with biological systems.

In terms of synthesis, N-3-(1-bromo-2-methylpropan-2-yl)phenylacetamide can be prepared through a variety of methods, including nucleophilic acylation and substitution reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions has been a focus of recent research, with studies exploring the effects of temperature, solvent, and catalysts on reaction yield and selectivity.

The application of CAS No 2229378-22-5 extends beyond traditional organic synthesis. It has been investigated for its potential as a building block in medicinal chemistry, particularly in the design of bioactive molecules. For instance, derivatives of this compound have shown promise as inhibitors of certain enzymes implicated in disease states, such as cancer and neurodegenerative disorders.

Moreover, recent studies have explored the environmental fate and toxicity of N-3-(1-bromo-.... Understanding its biodegradation pathways and potential ecological impacts is essential for ensuring safe handling and disposal. Regulatory frameworks are increasingly emphasizing the need for comprehensive environmental assessments of chemical compounds to mitigate risks associated with their use.

In conclusion, N... represents a versatile compound with diverse applications across multiple disciplines. Its structural features, reactivity, and potential biological activity make it a subject of ongoing research. As advancements in analytical techniques continue to unfold, further insights into its properties and applications are expected, solidifying its role as an important entity in modern chemistry.